5-[2-(9H-Fluoren-9-ylmethoxycarbonylamino)ethyl]thiophene-2-carboxylic acid

• IUPAC Name: 5-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethyl]thiophene-2-carboxylic acid
• InChI: InChI=1S/C22H19NO4S/c24-21(25)20-10-9-14(28-20)11-12-23-22(26)27-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-10,19H,11-13H2,(H,23,26)(H,24,25)
• InChI Key: HCZKSBSUVDFDPM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCCC4=CC=C(S4)C(=O)O
• Molecular Formula: C22H19NO4S
• Molecular Weight: 393.5 g/mol
• CAS No.: 2490418-63-6

Description

5-[2-(9H-Fluoren-9-ylmethoxycarbonylamino)ethyl]thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C22H19NO4S and its molecular weight is 393.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A study presented a convenient synthesis approach for 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-thiazole-4-carboxylic acid, demonstrating the compound's preparation in high yield from 3-bromopyruvic acid and (aminothioxomethyl)carbamic acid 9H-fluoren-9-ylmethyl ester, showcasing its relevance in chemical synthesis processes (Le & Goodnow, 2004).

Protection of Hydroxy-Groups

• The fluoren-9-ylmethoxycarbonyl (Fmoc) group is utilized for protecting hydroxy-groups in synthesis, illustrating its utility in complex organic synthesis by allowing selective deprotection without affecting other sensitive groups (Gioeli & Chattopadhyaya, 1982).

Luminescent Materials

• Research into mesomeric betaines constructed of quinolinium cations and carboxylate anions separated by thiophene-ethynyl spacers, including similar structures, has contributed to the development of fluorescent materials, providing insights into cross-conjugated systems' optical properties (Smeyanov et al., 2017).
• Studies on polyfluorenes that incorporate thiophene units have highlighted their application in creating luminescent polymers, which are valuable for developing new optical and electronic materials (Han et al., 2005).

Organic Photovoltaics

• The incorporation of fluorene and thiophene into amorphous polymeric semiconductors has been investigated for use in organic photovoltaic cells, indicating their potential in enhancing the performance and thermal stability of solar energy devices (Cha et al., 2010).

Heterocyclic Compounds with Biological Activity

• Novel compounds combining thiophene and benzimidazole or 1,2,4-triazole moieties have been synthesized, displaying a range of biological activities, including anticancer, antibacterial, and antifungal properties. This research underscores the importance of thiophene derivatives in medicinal chemistry (Mabkhot et al., 2017).